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Compound of Interest

Compound Name: CCC-0975

Cat. No.: B1225870

Essential Safety and Handling Guide for CCC-0975

This guide provides immediate, essential safety, and logistical information for the handling of
CCC-0975, a disubstituted sulfonamide compound used in laboratory research. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

When handling CCC-0975, particularly in its powdered form or when preparing solutions, the
following personal protective equipment is mandatory to prevent skin and eye contact,
inhalation, and ingestion.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1225870?utm_src=pdf-interest
https://www.benchchem.com/product/b1225870?utm_src=pdf-body
https://www.benchchem.com/product/b1225870?utm_src=pdf-body
https://www.benchchem.com/product/b1225870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Component Specification Rationale
Gl Chemical-resistant gloves To prevent skin contact with
oves
(e.g., nitrile or neoprene) the compound.
Safety glasses with side To protect eyes from dust
Eye Protection shields or chemical splash particles or splashes of
goggles solutions.

To protect skin and clothing
Lab Coat Standard laboratory coat o
from contamination.

Use in a well-ventilated area. A S )
) ) ] To minimize inhalation of the
Respiratory Protection fume hood is recommended
] compound.
when handling the powder.

Operational Plan: Handling and Preparation of Solutions

CCC-0975 is often dissolved in dimethyl sulfoxide (DMSO) for experimental use.[1] DMSO can
facilitate the absorption of substances through the skin, necessitating careful handling of
solutions.[2]

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure the work area, typically a laboratory bench or fume
hood, is clean and uncluttered. Assemble all necessary equipment, including PPE, weighing
materials, solvent (e.g., DMSO), and vortex mixer.

e Weighing: When weighing the powdered form of CCC-0975, perform this task in a fume hood
to minimize inhalation risk. Use appropriate weighing paper or a container.

» Dissolving: To prepare a solution, add the appropriate volume of solvent (e.g., DMSO) to the
weighed CCC-0975.[2] Cap the vial securely and mix using a vortex mixer until the
compound is fully dissolved.

» Storage: Store the stock solution of CCC-0975 as recommended by the manufacturer,
typically at low temperatures.
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o Labeling: Clearly label the container with the compound name, concentration, solvent, date
of preparation, and your initials.

Disposal Plan

Proper disposal of CCC-0975 and its associated waste is crucial to prevent environmental
contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Dispose of as chemical waste in a properly
Unused CCC-0975 Powder )
labeled hazardous waste container.

Collect in a designated, sealed, and clearly
CCC-0975 Solutions labeled hazardous waste container for chemical

waste. Do not pour down the drain.

Contaminated Materials (e.g., pipette tips, Place in a designated hazardous waste bag or

gloves, weighing paper) container for solid chemical waste.[3]

Rinse with a suitable solvent (e.g., ethanol or

acetone) three times. Collect the rinsate as
Empty Vials chemical waste. The triple-rinsed vial can then

be disposed of in the regular laboratory glass

waste.

Spill Response Plan

In the event of a spill, immediate and appropriate action is necessary to contain and clean up
the material safely.

For a Small Spill (on a benchtop):
o Alert personnel in the immediate area.
o Don appropriate PPE, including gloves, eye protection, and a lab coat.

» Contain the spill by covering it with an absorbent material from a chemical spill kit.[4]
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o For powdered spills, gently sweep the material into a dustpan and place it in a sealed bag for
hazardous waste disposal. Avoid creating dust.

 For liquid spills, once the absorbent material has soaked up the solution, use forceps or a
scoop to collect the material and place it in a sealed bag for hazardous waste disposal.[3]

e Clean the spill area with a suitable solvent (e.g., 70% ethanol) and wipe with paper towels.
Dispose of the cleaning materials as hazardous waste.

» Wash hands thoroughly with soap and water after the cleanup is complete.

For a Large Spill (outside of a containment area):

Evacuate the area immediately and alert others.

Contact your institution's Environmental Health and Safety (EHS) office or emergency
response team.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Prevent entry into the affected area until it has been deemed safe by EHS.

Experimental Workflow for Handling CCC-0975

The following diagram illustrates the standard workflow for handling CCC-0975 in a laboratory
setting, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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